Cas no 55805-14-6 (4-(1,1-difluoroethyl)benzoic acid)

4-(1,1-Difluoroethyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative characterized by the presence of a difluoroethyl group at the para position of the benzoic acid core. This structural feature imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluoroethyl group enhances metabolic stability and lipophilicity, which can influence bioavailability and binding affinity in bioactive molecules. Its benzoic acid functionality allows for further derivatization, enabling its use in coupling reactions or as a building block for more complex structures. The compound is particularly useful in the development of fluorine-containing analogs for drug discovery and material science applications.
4-(1,1-difluoroethyl)benzoic acid structure
55805-14-6 structure
Product Name:4-(1,1-difluoroethyl)benzoic acid
CAS No:55805-14-6
MF:C9H8F2O2
MW:186.155429840088
MDL:MFCD20643344
CID:1081120
PubChem ID:68924675
Update Time:2025-05-21

4-(1,1-difluoroethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(1,1-difluoroethyl)benzoic acid
    • Benzoic acid, 4-(1,1-difluoroethyl)-
    • MDL: MFCD20643344
    • Inchi: 1S/C9H8F2O2/c1-9(10,11)7-4-2-6(3-5-7)8(12)13/h2-5H,1H3,(H,12,13)
    • InChI Key: JYOQPEQDJAOTAU-UHFFFAOYSA-N
    • SMILES: FC(C)(C1C=CC(C(=O)O)=CC=1)F

Computed Properties

  • Exact Mass: 186.04924
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 37.3

4-(1,1-difluoroethyl)benzoic acid Pricemore >>

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Additional information on 4-(1,1-difluoroethyl)benzoic acid

Comprehensive Analysis of 4-(1,1-difluoroethyl)benzoic acid (CAS No. 55805-14-6): Properties, Applications, and Industry Trends

The chemical compound 4-(1,1-difluoroethyl)benzoic acid (CAS No. 55805-14-6) is a fluorinated aromatic carboxylic acid that has garnered significant attention in pharmaceutical and agrochemical research. With the increasing demand for fluorinated compounds in modern chemistry, this molecule stands out due to its unique structural features and versatile reactivity. The presence of the difluoroethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery.

Recent studies highlight the role of 4-(1,1-difluoroethyl)benzoic acid in the synthesis of small-molecule inhibitors targeting enzymes like kinases and proteases. Its benzoic acid derivative structure allows for facile derivatization, enabling researchers to explore structure-activity relationships (SAR) in medicinal chemistry. The compound’s CAS No. 55805-14-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings.

From an environmental perspective, the fluorinated aromatic moiety of this compound raises questions about biodegradability and eco-toxicity. As sustainability becomes a priority, researchers are investigating greener synthetic routes for 4-(1,1-difluoroethyl)benzoic acid to minimize waste and energy consumption. This aligns with the broader trend of green chemistry in organic synthesis, a topic widely discussed in forums like the American Chemical Society (ACS) meetings.

In the pharmaceutical industry, CAS No. 55805-14-6 is often associated with the development of bioactive molecules for treating inflammatory diseases and cancer. Its difluoroethyl-substituted benzene ring mimics natural metabolites, improving drug bioavailability. A 2023 survey by Chemical & Engineering News identified fluorinated compounds as one of the top 10 trends in drug design, further validating the importance of this chemical.

The agrochemical sector also benefits from 4-(1,1-difluoroethyl)benzoic acid, where it serves as a precursor for herbicides and pesticides. The fluorine atoms in its structure enhance binding affinity to target proteins in pests, reducing application rates and environmental impact. Regulatory agencies like the EPA are increasingly scrutinizing such compounds, prompting manufacturers to optimize their formulations for safety and efficacy.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 4-(1,1-difluoroethyl)benzoic acid and its derivatives. Purity thresholds (>98%) are strictly enforced in commercial batches, as impurities can affect downstream applications. Quality control protocols for CAS No. 55805-14-6 are detailed in pharmacopeias, ensuring compliance with Good Manufacturing Practices (GMP).

Market reports indicate steady growth in the demand for fluorinated intermediates, driven by innovations in precision medicine and sustainable agriculture. Suppliers of 4-(1,1-difluoroethyl)benzoic acid are expanding production capacities to meet global needs, particularly in North America and Asia-Pacific regions. Patent filings related to this compound have surged by 15% since 2020, underscoring its commercial potential.

In conclusion, 4-(1,1-difluoroethyl)benzoic acid (CAS No. 55805-14-6) exemplifies the intersection of chemistry, biology, and environmental science. Its applications span from drug discovery to crop protection, reflecting the adaptability of fluorinated aromatics in solving real-world challenges. As research advances, this compound will likely remain a focal point for scientists and industry professionals alike.

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